NG 011

Specification

• CAS No.: 141731-75-1
• Molecular Formula: C32H38O15
• Molecular Weight: 662.6 g/mol
• IUPAC Name: (4R,8R,18R,23S,27R)-12,14,23,31,33-pentahydroxy-4,8,18,27-tetramethyl-3,7,17,21,26-pentaoxatricyclo[27.4.0.010,15]tritriaconta-1(29),10(15),11,13,30,32-hexaene-2,6,16,20,25-pentone
• Standard InChI: InChI=1S/C32H38O15/c1-15-5-19-9-21(33)11-24(36)29(19)31(41)46-17(3)7-26(38)43-14-23(35)13-28(40)45-16(2)6-20-10-22(34)12-25(37)30(20)32(42)47-18(4)8-27(39)44-15/h9-12,15-18,23,33-37H,5-8,13-14H2,1-4H3/t15-,16-,17-,18-,23+/m1/s1
• Standard InChI Key: UQFKAQNXJTZJAU-RZOYPLJHSA-N
• Isomeric SMILES: C[C@@H]1CC2=C(C(=CC(=C2)O)O)C(=O)O[C@@H](CC(=O)OC[C@H](CC(=O)O[C@@H](CC3=C(C(=CC(=C3)O)O)C(=O)O[C@@H](CC(=O)O1)C)C)O)C
• SMILES: CC1CC2=C(C(=CC(=C2)O)O)C(=O)OC(CC(=O)OCC(CC(=O)OC(CC3=C(C(=CC(=C3)O)O)C(=O)OC(CC(=O)O1)C)C)O)C
• Canonical SMILES: CC1CC2=C(C(=CC(=C2)O)O)C(=O)OC(CC(=O)OCC(CC(=O)OC(CC3=C(C(=CC(=C3)O)O)C(=O)OC(CC(=O)O1)C)C)O)C

Introduction

Discovery and Isolation

NG 011 was isolated from the culture broth of Penicillium verruculosum F-4542 alongside its structural analog NG 012. The discovery process involved specialized culturing techniques to maximize production of these bioactive compounds by the fungal organism. Researchers identified NG 011 during a systematic screening program aimed at discovering novel compounds that could enhance neuronal growth factor activity.

During the isolation process, researchers also identified another compound, 3,4-dihydro-6,8-dihydroxy-3-methylisocoumarin, from the same fungal source. This concurrent discovery suggests that Penicillium verruculosum F-4542 produces multiple bioactive compounds, potentially through related biosynthetic pathways. The isolation required advanced separation and purification techniques to obtain NG 011 in its pure form suitable for detailed structural and functional analysis.

The identification of NG 011 represents a significant contribution to the field of naturally derived neuroactive compounds. The Penicillium genus has historically been a valuable source of bioactive molecules, including antibiotics and other therapeutic agents, and the discovery of NG 011 further confirms the importance of fungal organisms in natural product research.

Comparison with Related Compounds

NG 011 and NG 012 were isolated together from the same fungal source and share the ability to potentiate NGF activity. This suggests structural and functional similarities between these compounds, though each may possess unique characteristics affecting their potency, specificity, or additional biological activities.

Research Applications

The NGF-potentiating properties of NG 011 make it valuable for various research applications in neuroscience and related fields. These applications include:

Basic Neuroscience Research

NG 011 serves as a valuable tool for studying the mechanisms of neuronal development, differentiation, and signal transduction. By enhancing NGF effects, it allows researchers to amplify and better observe these neuronal processes in laboratory settings. This can facilitate detailed investigations of:

• Neurite outgrowth mechanisms

• Growth cone dynamics and axon guidance

• Synaptogenesis and neural circuit formation

• NGF signaling pathways and regulation

Neurodegenerative Disease Research

The ability of NG 011 to potentiate NGF activity could be relevant to research on neurodegenerative conditions characterized by diminished neurotrophic support, including:

• Alzheimer's disease

• Parkinson's disease

• Amyotrophic lateral sclerosis (ALS)

• Peripheral neuropathies

In these conditions, enhancing the effectiveness of endogenous NGF could potentially counteract neuronal loss or dysfunction. NG 011 provides a research tool to explore this therapeutic concept in preclinical models.

Nerve Regeneration Research

Traumatic injuries to the peripheral or central nervous system require extensive neuronal regrowth, which is naturally limited in mammals. The neurite outgrowth-promoting effects of NG 011 could make it relevant for research on:

• Peripheral nerve regeneration after injury

• Spinal cord injury repair strategies

• Novel approaches to enhance neural repair

Future Research Directions

Research on NG 011 remains at a relatively early stage, with several promising avenues for future investigation:

Structural Optimization

Detailed structure-activity relationship studies could identify the specific molecular features of NG 011 responsible for its NGF-potentiating activity. This knowledge could guide the development of synthetic analogs with enhanced potency, specificity, or pharmacokinetic properties.

Mechanism Elucidation

Further research to determine the precise molecular mechanism through which NG 011 enhances NGF activity would provide valuable insight. This could involve:

• Receptor binding studies

• Signaling pathway analysis

• Structural biology approaches to examine protein-compound interactions

• Computational modeling of potential binding modes

Additional Biological Activities

Given its structural similarity to NG 012, which possesses antibiotic and antifungal properties, investigation into potential antimicrobial or other bioactivities of NG 011 would be worthwhile. This could reveal additional research or therapeutic applications beyond neuroscience.

Advanced Neuronal Models

Testing NG 011 in more complex neuronal systems, including primary neuronal cultures, organoids, or in vivo models, would help determine its effects in more physiologically relevant contexts. This could provide stronger evidence of its potential relevance to neurological conditions.